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Compound of Interest

Compound Name: TTHA

Cat. No.: B1216818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylenetetraminehexaacetic acid (TTHA), a polyaminocarboxylic acid, is a powerful

chelating agent known for its high affinity for a wide range of metal ions. Its molecular structure,

featuring four amine groups and six carboxylic acid moieties, allows it to form stable, water-

soluble complexes with metals, making it invaluable in various applications. These include

analytical chemistry, industrial processes, and biomedical research, where it is used for metal

ion sequestration, as a contrast agent in magnetic resonance imaging (MRI), and in drug

delivery systems. Understanding the solubility of TTHA in different solvent systems is critical for

its effective application, formulation, and for the development of new technologies.

This guide provides a comprehensive overview of the solubility of TTHA in both aqueous and

organic solvents, details established experimental protocols for solubility determination, and

presents logical workflows for its application.

Physicochemical Properties of TTHA
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Property Value

CAS Number 869-52-3[1][2]

Molecular Formula C18H30N4O12[1][2]

Molecular Weight 494.45 g/mol [1][2]

Appearance White to off-white crystalline powder[1][3]

Melting Point 232-233 °C (decomposes)[2]

Aqueous Solubility of TTHA
TTHA's structure, rich in polar carboxylic acid and amine groups, dictates its solubility behavior

in aqueous media. The solubility is highly dependent on the pH of the solution due to the

protonation and deprotonation of these functional groups.

In its neutral, free acid form, TTHA has limited solubility in pure water. However, its solubility

dramatically increases in alkaline solutions. This is because the deprotonation of the carboxylic

acid groups to form carboxylate anions enhances the molecule's interaction with polar water

molecules.
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Solvent System Solubility Temperature (°C) Notes

Hot Water
Almost transparent

solution
Not specified

Qualitative

observation

suggesting increased

solubility with

temperature.[2]

5% Alkaline Solution
Forms a colorless or

pale yellowish solution
Not specified

Indicates high

solubility upon salt

formation.[1]

Water (Calculated)
Freely soluble (999

g/L)
25

This is a calculated

value and likely

represents the

solubility of a salt

form, not the free acid.

[4]

The poor solubility of the free acid form under neutral or acidic conditions is a key consideration

for formulation. To achieve high concentrations in aqueous solutions, TTHA is typically

converted to one of its salt forms (e.g., hexasodium salt) by adding a base like sodium

hydroxide.

Organic Solvent Solubility of TTHA
Due to its highly polar and ionic character, TTHA is generally poorly soluble in most non-polar

and moderately polar organic solvents. Solvents like hexane, toluene, and chloroform are

unsuitable for dissolving TTHA.

Quantitative data for the solubility of TTHA in common organic solvents is scarce in the

literature, reflecting its limited compatibility. For practical applications requiring an organic

medium, highly polar aprotic solvents may be considered, though solubility is still likely to be

limited compared to alkaline aqueous solutions.
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Solvent Qualitative Solubility Notes

Ethanol Expected to be very low

Polar protic solvent, but less

effective than water for highly

charged molecules.

Methanol Expected to be very low Similar to ethanol.

Dimethyl Sulfoxide (DMSO)
Expected to be low to

moderate

A strong polar aprotic solvent,

often used for compounds with

poor water solubility.[5][6]

Dimethylformamide (DMF)
Expected to be low to

moderate

Another polar aprotic solvent

that can be an alternative to

DMSO.

For drug development and in vitro assays, stock solutions are often prepared in DMSO.[7][8]

However, it is crucial to note that adding such a stock solution to an aqueous buffer can cause

the compound to precipitate if its thermodynamic solubility limit is exceeded.[9]

Experimental Protocols for Solubility Determination
The most reliable and widely accepted method for determining the thermodynamic (equilibrium)

solubility of a compound like TTHA is the shake-flask method.[9][10]

Protocol: Equilibrium Solubility Determination via
Shake-Flask Method
1. Principle: An excess amount of the solid compound (TTHA) is agitated in the solvent of

interest for a prolonged period until equilibrium is reached between the dissolved and

undissolved solute. The concentration of the dissolved compound is then measured in the

supernatant.

2. Materials and Equipment:

Triethylenetetraminehexaacetic acid (TTHA), solid powder

Solvent of interest (e.g., deionized water, pH 7.4 buffer, ethanol)
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Glass vials or flasks with airtight seals

Orbital shaker or thermomixer with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another quantitative analysis method.

3. Procedure:

Preparation: Add an excess amount of solid TTHA to a pre-labeled vial. The excess should

be sufficient to ensure a saturated solution is formed and solid remains visible.[9]

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Seal the vials tightly and place them in a shaker/thermomixer set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient duration to reach

equilibrium (typically 24 to 72 hours).[7][10]

Phase Separation: After equilibration, allow the suspension to settle. To separate the

saturated solution from the excess solid, centrifuge the vials at high speed.[10]

Sample Collection: Carefully withdraw an aliquot of the clear supernatant. For further

purification, the collected supernatant can be passed through a syringe filter to remove any

remaining microparticles.[8][11]

Quantification:

Prepare a series of standard solutions of TTHA with known concentrations.

Dilute the collected supernatant sample to a concentration that falls within the range of the

standard curve.
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Analyze the standard solutions and the diluted sample using a validated analytical method

like HPLC-UV to determine the concentration of TTHA in the saturated solution.[10]

4. Data Reporting: The solubility is reported in units such as mg/mL, g/L, or mol/L at the

specified temperature and in the specific solvent used.

Visualizations: Workflows and Logic
Experimental Workflow for Solubility Determination
The following diagram outlines the standard procedure for determining the equilibrium solubility

of TTHA using the shake-flask method.
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Caption: Workflow for the Shake-Flask Solubility Assay.
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Solvent Selection Logic for TTHA
This decision tree illustrates the logical process for selecting an appropriate solvent system for

TTHA based on the desired application.

Desired Application?

High Aqueous
Concentration?

Aqueous System

Organic Phase
Reaction?

Non-Aqueous

In Vitro Bio-Assay
Stock Solution?

Biological

Use Alkaline Aqueous Solution
(e.g., Water + NaOH to pH > 8)

Yes

Use Neutral Buffer
(Low Solubility Expected)

No

Test Polar Aprotic Solvents
(e.g., DMSO, DMF)

Use DMSO
(Mind final concentration to

avoid precipitation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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